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Compound of Interest

(4-(4-
Compound Name:

Chlorophenoxy)phenyl)methanol
CAS No.: 93497-08-6

Cat. No.: B1356539

Get Quote

\ J

CAS Number: 93497-08-6 Synonyms: 4-(4-Chlorophenoxy)benzyl alcohol; [4-(4-
chlorophenoxy)phenyllmethanol Formula: C13H11CIO2 Molecular Weight: 234.68 g/mol Physical
State: Solid (Crystalline powder)[1]

Part 1: Executive Safety Summary & Risk
Assessment

Hazard Classification (GHS/CLP): While specific toxicological data for this exact CAS is limited,
structural analogs (e.qg., 4-chlorobenzyl alcohol, 4-phenoxyphenylmethanol) indicate a baseline
hazard profile of WARNING.

e H315: Causes skin irritation.[1][2]
o H319: Causes serious eye irritation.[1]

+ H335: May cause respiratory irritation.[1]
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e H413: May cause long-lasting harmful effects to aquatic life (inferred from chlorinated
diphenyl ether structure).[1]

Critical Risk Drivers:

o Dust Generation: As a solid powder, the primary exposure route is inhalation of dust during
weighing and transfer.[1]

e Solvent Synergy: Once dissolved in organic solvents (DCM, DMSO, Methanol), the
compound's skin permeation rate increases significantly.[1]

« Oxidative Instability: Benzyl alcohols are prone to autoxidation to aldehydes/acids upon
prolonged air exposure, potentially altering chemical purity and safety profiles.[1]

Part 2: Personal Protective Equipment (PPE) Matrix

Core Directive: Do not rely on "standard lab PPE."[1] Select gear based on the task intensity.[1]
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PPE Category

Low
Intensity(Storage,
Closed Transfer)

High
Intensity(Weighing,
Open Handling,
Synthesis)

Rationale / Technical
Specification

Respiratory

Not required if

containers are sealed.

[1]

N95 / P2 Respirator or

Fume Hood

Mandatory: Use a
certified chemical
fume hood.[1] If
working outside a
hood (e.qg., balance
enclosure), an N95 is
required to prevent
inhalation of fine

particulates.[1]

Hand Protection

Nitrile Gloves (Single

layer, 4 mil)

Double Gloving (Nitrile
over Nitrile or Nitrile

over Latex)

Permeation Defense:
Chlorinated aromatics
can degrade glove
integrity over time.[1]
Double gloving
provides a "sacrificial”
outer layer.[1] Change
outer gloves
immediately upon

splash.[1]

Eye Protection

Safety Glasses with
Side Shields

Chemical Splash
Goggles

Dust/Vapor Seal:
Goggles are required
during powder transfer
to prevent airborne
particles from
bypassing side shields
and irritating the

corneal mucosa.[1]

Body Protection

Standard Lab Coat

Tyvek® Sleeves or

Contamination

(Cotton/Poly) Apron Control: Disposable
sleeves prevent
powder accumulation
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on lab coat cuffs, a
common source of
secondary exposure
outside the lab.[1]

Part 3: Operational Handling Protocol
Phase 1: Storage & Stability[3]

» Condition: Store at 2—8°C (Refrigerated).
o Atmosphere: Store under Inert Gas (Argon or Nitrogen).[1]

o Mechanism: The benzylic carbon is susceptible to radical-induced oxidation.[1] Inert
storage prevents the formation of 4-(4-chlorophenoxy)benzaldehyde impurities.[1]

o Container: Amber glass vial with a PTFE-lined cap to prevent photolytic degradation and
solvent leaching.[1]

Phase 2: Weighing & Transfer (The Critical Step)

 Static Control: Use an anti-static gun or ionizer bar if the powder is fluffy/electrostatic.[1]

o Containment: Perform all weighing inside a Chemical Fume Hood or a dedicated Powder
Weighing Station.[1]

e Technique:
o Tare the receiving vessel (flask) with its cap/septum.[1]
o Transfer solid.[1][3][4][5]
o Wipe the spatula with a Kimwipe soaked in DCM inside the hood before removing it.[1]

o Seal the vessel immediately.

Phase 3: Reaction & Synthesis
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» Solvent Selection: Highly soluble in Dichloromethane (DCM), Ethyl Acetate, and DMSO.[1]
Sparingly soluble in water.[1]

 Incompatibility:
o Strong Oxidizers: (e.g., KMnOa, CrOs) will vigorously oxidize the alcohol.[1]

o Acid Chlorides/Anhydrides: Will react to form esters (potential exothermic release).[1]

Phase 4: Waste Management[1]
» Classification:Halogenated Organic Waste.[1]
e Disposal Protocol:
o Do NOT mix with non-halogenated solvents (increases disposal cost and safety risk).[1]

o Label waste container clearly: "Contains Chlorinated Aromatics - Toxic to Aquatic Life."

o Solid waste (contaminated gloves/wipes) must be double-bagged and disposed of as
hazardous solid waste.[1]

Part 4: Visualization & Workflows
Workflow Diagram: Safe Handling Lifecycle

This diagram outlines the logical flow from storage to disposal, emphasizing critical control
points (CCPs).[1]
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Complete (Solvent Extraction) p
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_______________ FalediSplled. _ - ———----=-P (Halogenated Stream)

Reaction Setup
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Storage to RT Weighing DCM/DMSO
(2-8°C, Argon) (Fume Hood + N95)
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Caption: Operational lifecycle for (4-(4-Chlorophenoxy)phenyl)methanol, highlighting
environmental controls at each stage.

Emergency Response Decision Tree

Immediate actions for spill or exposure scenarios.

Emergency Event

Identify Type

Solid/Liquid Spill Personnel Exposure
1. Evacuate Area Skin Contact: Eye Contact:
2. Don Full PPE Wash 15 min (Soap/Water) Flush 15 min (Eyewash)
Absorb (Vermiculite) Seek Medical Aid
or Wet Wipe (Solid) (Show SDS/CAS)

:

Halogenated Waste Bin

Click to download full resolution via product page
Caption: Decision logic for immediate spill containment and first aid response.

Part 5: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 4-Chlorobenzyl alcohol | C7H7CIO | CID 13397 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. CAS 873-76-7: 4-Chlorobenzyl alcohol | CymitQuimica [cymitquimica.com]

e 3. (4-aminomethyl-phenyl)-methanol AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

e 4. 4-Chlorobenzyl alcohol 99 873-76-7 [sigmaaldrich.com]

e 5. (4-aminomethyl-phenyl)-methanol AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

e To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: (4-
(4-Chlorophenoxy)phenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1356539/docs#personal-protective-equipment-
handling-guide-4-4-chlorophenoxy-phenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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